5-Chloro-2-{4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl}-1,3-benzoxazole

• CAS RN: 67563-47-7
• Molecular Formula: C28H17ClN2O2
• Molecular Weight: 448.9 g/mol
• IUPAC Name: 5-chloro-2-[4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl]-1,3-benzoxazole
• InChI: InChI=1S/C28H17ClN2O2/c29-22-13-15-25-24(17-22)31-28(32-25)21-11-8-18(9-12-21)6-7-19-10-14-23-26(16-19)33-27(30-23)20-4-2-1-3-5-20/h1-17H
• InChI Key: UVXLRZVJNPFWAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(O2)C=C(C=C3)C=CC4=CC=C(C=C4)C5=NC6=C(O5)C=CC(=C6)Cl

Description

5-Chloro-2-{4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl}-1,3-benzoxazole is a useful research compound. Its molecular formula is C28H17ClN2O2 and its molecular weight is 448.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.46 g (0.02 mole) of 2-phenyl-6-formyl-benzoxazole of the formula ##STR29## (melting point: 133°-135° C.) and 7.59 g (0.02 mole) of 2-(p-diethylphosphonomethylphenyl)-5-chloro-benzoxazole of the formula ##STR30## (melting point: 96°-98°) in 80 ml of dimethyl formamide is heated to 40° C. Then 2.1 g (0.022 mole) of sodium tert.butylate are added in small amounts to the solution over the course of 30 minutes and the resultant suspension is further stirred for 4 hours at 40° C. The reaction mixture is poured into water and the precipitate is collected by filtration, washed with water and subsequently with a total amount of 110 ml of methanol. The product is recrystallised form a solvent mixture of nonane/xylene (1:1) with the addition of fuller's earth, affording 3 g (30% of theory) of 1-(2-phenylbenzoxazol-6-yl)-2-[4'-(5-chlorbenzoxazol-2-yl)-phenyl]-ethylene of the formula ##STR31## in the form of pale yellow flakes having a melting point of 241°-242° C.